Cas no 1806272-15-0 (4-Cyano-2-mercapto-6-methylbenzenesulfonyl chloride)

• Product Name: 4-Cyano-2-mercapto-6-methylbenzenesulfonyl chloride
• CAS No: 1806272-15-0
• MF: C₈H₆ClNO₂S₂
• MW: 247.72173833847
• CID: 5000695
• Update Time: 2025-05-20

4-Cyano-2-mercapto-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-mercapto-6-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H6ClNO2S2/c1-5-2-6(4-10)3-7(13)8(5)14(9,11)12/h2-3,13H,1H3
• InChI Key： WUMWUUYXWHYBSX-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(C#N)=CC=1C)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.2
• Topological Polar Surface Area: 67.3

Additional information on 4-Cyano-2-mercapto-6-methylbenzenesulfonyl chloride

4-Cyano-2-Mercapto-6-Methylbenzenesulfonyl Chloride (CAS No. 1806272-15-0)

4-Cyano-2-Mercapto-6-Methylbenzenesulfonyl Chloride, also known by its CAS registry number 1806272-15-0, is a highly specialized organic compound with significant applications in the field of synthetic chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride group, a cyano group, and a mercapto group, all of which contribute to its versatile reactivity and potential for use in various chemical reactions. The compound's structure is particularly interesting due to the presence of multiple functional groups that can undergo different transformations under specific conditions.

The synthesis of 4-Cyano-2-Mercapto-6-Methylbenzenesulfonyl Chloride involves a series of carefully controlled reactions, often starting from simpler aromatic compounds. The introduction of the sulfonyl chloride group is typically achieved through sulfonation followed by chlorination, while the cyano and mercapto groups are introduced via nucleophilic substitution or addition reactions. The precise conditions for these reactions are critical to ensure the formation of the desired product with high purity and yield.

Recent studies have highlighted the potential of 4-Cyano-2-Mercapto-6-Methylbenzenesulfonyl Chloride in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive compounds, where its reactivity and functional group compatibility make it an invaluable building block. Additionally, the compound has shown promise in click chemistry applications, where its ability to participate in rapid and selective reactions has been exploited to construct complex molecular architectures.

In terms of applications, 4-Cyano-2-Mercapto-6-Methylbenzenesulfonyl Chloride has been utilized in the preparation of sulfonamides, which are widely used in drug design due to their favorable pharmacokinetic properties. The compound's sulfonyl chloride group reacts readily with amines to form stable sulfonamides, which can then be further modified to incorporate additional functional groups. This makes it an essential reagent in medicinal chemistry research.

The unique combination of functional groups in 4-Cyano-2-Mercapto-6-Methylbenzenesulfonyl Chloride also makes it a valuable substrate for exploring novel chemical transformations. For example, recent investigations have focused on its participation in organocatalytic reactions, where it serves as a substrate for enantioselective synthesis. These studies have demonstrated that the compound can undergo asymmetric induction under mild conditions, offering new avenues for the construction of chiral molecules with high enantiomeric excess.

In conclusion, 4-Cyano-2-Mercapto-6-Methylbenzenesulfonyl Chloride (CAS No. 1806272-15-0) is a versatile and valuable compound with a wide range of applications in synthetic chemistry. Its unique structure and reactivity make it an indispensable tool for researchers working in drug discovery, materials science, and catalysis. As new research continues to uncover its potential, this compound is likely to play an increasingly important role in advancing chemical science.